Cas no 931724-53-7 (1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol)

• Product Name: 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol
• CAS No: 931724-53-7
• MF: C₂₀H₂₄N₂O
• MW: 308.417365074158
• CID: 5428331
• PubChem ID: 17027814
• Update Time: 2025-05-20

1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-yl]butan-1-ol
• AKOS000272573
• 931724-53-7
• Z295463786
• F3366-5182
• 1-[1-(3-phenylpropyl)benzimidazol-2-yl]butan-1-ol
• 1-(1-(3-phenylpropyl)-1H-benzo[d]imidazol-2-yl)butan-1-ol
• CCG-153653
• AKOS016040921
• 1-(3-Phenylpropyl)-α-propyl-1H-benzimidazole-2-methanol
• 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol

• Inchi： 1S/C20H24N2O/c1-2-9-19(23)20-21-17-13-6-7-14-18(17)22(20)15-8-12-16-10-4-3-5-11-16/h3-7,10-11,13-14,19,23H,2,8-9,12,15H2,1H3
• InChI Key： ZUJFKRYPAGPSLO-UHFFFAOYSA-N
• SMILES： C1(C(CCC)O)N(CCCC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 308.188863393g/mol
• Monoisotopic Mass: 308.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.3±38.0 °C(Predicted)
• pka: 13.90±0.20(Predicted)

Additional information on 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol

Research Briefing on 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol (CAS: 931724-53-7)

In recent years, the compound 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol (CAS: 931724-53-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodiazolyl and phenylpropyl structural motifs, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of introducing the phenylpropyl moiety, a critical step in the synthesis pathway.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for GABA_A receptors, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Additionally, recent findings published in the Journal of Medicinal Chemistry highlight its role in inhibiting certain inflammatory pathways, opening new avenues for anti-inflammatory drug development.

In vivo studies conducted on animal models have further elucidated the compound's pharmacokinetic properties. The molecule exhibits favorable blood-brain barrier penetration and a half-life conducive to therapeutic dosing regimens. However, researchers have noted the need for further optimization to mitigate observed hepatic metabolism issues, which could limit its bioavailability in clinical settings.

The structural versatility of 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol has also prompted investigations into its use as a scaffold for drug discovery. Computational modeling studies have identified several derivatives with enhanced binding affinities to target proteins, particularly in the context of cancer therapeutics. These findings were recently presented at the American Chemical Society's annual meeting, generating considerable interest among pharmaceutical developers.

Despite these promising developments, challenges remain in translating this research into clinical applications. Current efforts are focused on addressing the compound's metabolic stability and potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to develop next-generation analogs with improved therapeutic profiles.

In conclusion, 1-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylbutan-1-ol represents a compelling case study in modern drug discovery. Its multifaceted biological activities and structural adaptability position it as a valuable candidate for further development. As research progresses, this compound may yield important insights into the design of novel therapeutics for neurological and inflammatory conditions.